Cas no 1805148-15-5 (3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine
• CAS No: 1805148-15-5
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4895169
• Update Time: 2025-06-12

3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine

• Inchi： 1S/C9H10ClF2NO/c1-5-6(3-10)8(9(11)12)13-4-7(5)14-2/h4,9H,3H2,1-2H3
• InChI Key： SZVLNOOBNVOHPQ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(C=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine (CAS No. 1805148-15-5)

3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine, identified by its CAS number 1805148-15-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloromethyl group, a difluoromethyl substituent, and methoxy and methyl groups at specific positions on the pyridine ring, contribute to its distinct chemical properties and reactivity.

The chloromethyl moiety in the molecule is particularly noteworthy, as it serves as a versatile handle for further functionalization through nucleophilic addition reactions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug molecules, making it a desirable structural element in medicinal chemistry.

The presence of both methoxy and methyl groups at the 5th and 4th positions of the pyridine ring, respectively, influences the electronic distribution and steric environment of the molecule. These substituents can modulate the reactivity and biological activity of the compound, making it an interesting subject for further investigation. The combination of these structural elements suggests that this compound may exhibit a range of biological activities, which could be exploited for therapeutic purposes.

In recent years, there has been growing interest in developing novel heterocyclic compounds with potential pharmaceutical applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and central nervous system (CNS) effects. The specific substitution pattern in 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The chloromethyl group allows for easy introduction of various functional groups through nucleophilic substitution reactions, enabling chemists to tailor the properties of derived compounds to specific biological targets. Additionally, the difluoromethyl group can improve pharmacokinetic profiles by increasing lipophilicity and metabolic stability.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug efficacy and reduce toxicity. The incorporation of fluorine atoms into drug molecules can lead to improved binding affinity to biological targets and increased resistance to metabolic degradation. The presence of two fluorine atoms in 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine makes it an attractive candidate for further investigation in this context.

The methoxy and methyl groups in this compound also play significant roles in determining its biological activity. Methoxy groups are often involved in hydrogen bonding interactions with biological targets, which can influence binding affinity and specificity. Methyl groups can affect steric hindrance and electronic properties, further modulating the activity of the molecule. The precise arrangement of these substituents on the pyridine ring may contribute to unique interactions with biological targets, making this compound a valuable tool for studying structure-activity relationships.

Current research in pharmaceutical chemistry increasingly focuses on developing small molecules with high selectivity and low toxicity. The structural features of 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine make it a promising candidate for such efforts. By leveraging its reactivity and functionalization potential, chemists can design novel derivatives with improved pharmacological profiles.

In addition to its potential as an intermediate in drug synthesis, this compound may also have applications in other areas of chemical research. For instance, its unique structure could make it useful in studying fundamental chemical reactions or developing new synthetic methodologies. The ability to modify its functional groups allows researchers to explore various chemical transformations and gain insights into reaction mechanisms.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or fluorination methods, may be employed to introduce the desired functional groups efficiently. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

As interest in fluorinated compounds continues to grow, so does the demand for versatile building blocks like 3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine. Its unique combination of structural features makes it a valuable asset in pharmaceutical research and development. By exploring its potential applications and optimizing its synthesis, scientists can unlock new opportunities for discovering novel therapeutic agents.

In conclusion,3-(Chloromethyl)-2-(difluoromethyl)-5-methoxy-4-methylpyridine (CAS No. 1805148-15-5) is a fascinating compound with significant potential in pharmaceutical chemistry. Its structural features, including the chloromethyl, difluoromethyl, methoxy, and methyl groups, contribute to its versatility as a building block for drug discovery efforts. Further research into its synthesis, reactivity, and biological activity will undoubtedly yield valuable insights into developing new therapeutic agents with improved efficacy and safety profiles.